Cas no 2649067-90-1 (1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole)

• Product Name: 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole
• CAS No: 2649067-90-1
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6504915
• PubChem ID: 165978838
• Update Time: 2025-06-07

1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole
• 1-[2-(2-isocyanatoethyl)phenyl]-1H-pyrazole
• 2649067-90-1
• EN300-1768600

• Inchi： 1S/C12H11N3O/c16-10-13-8-6-11-4-1-2-5-12(11)15-9-3-7-14-15/h1-5,7,9H,6,8H2
• InChI Key： OPSLCHKDFMKFOL-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.2Ų

Additional information on 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole

Introduction to 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole (CAS No. 2649067-90-1)

1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole, identified by the CAS number 2649067-90-1, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule is characterized by its unique structural features, which include a pyrazole ring and an isocyanate functional group. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its biological activity and has been widely studied in the context of drug discovery. The presence of the isocyanate group, which can react with amines to form urea derivatives, adds to the versatility of this compound. The combination of these structural elements makes 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole a promising scaffold for the design and synthesis of new drugs.

Recent research has highlighted the potential of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain pyrazole derivatives exhibited potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding underscores the importance of exploring compounds like 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole for their potential therapeutic benefits.

In addition to its biological activity, the synthetic accessibility of 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole is another factor that contributes to its appeal in pharmaceutical research. The synthesis of this compound typically involves multistep reactions, including the formation of the pyrazole ring and the introduction of the isocyanate group. Recent advancements in synthetic methodologies have made these processes more efficient and scalable, facilitating the production of larger quantities for preclinical and clinical studies.

The pharmacokinetic properties of 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole are also an area of active investigation. Studies have shown that compounds with similar structures exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole may have suitable properties for oral administration, making it a viable candidate for drug development.

To further evaluate its potential as a therapeutic agent, ongoing clinical trials are being conducted to assess the safety and efficacy of 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and support further investigation into its therapeutic applications.

In conclusion, 1-2-(2-isocyanatoethyl)phenyl-1H-pyrazole (CAS No. 2649067-90-1) represents a promising compound in the field of medicinal chemistry. Its unique structural features, combined with its potential biological activity and favorable pharmacokinetic properties, make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to provide valuable insights into its therapeutic potential and contribute to advancements in pharmaceutical science.